STL127705

• Molecular Formula: C22H20FN5O4
• Molecular Weight: 437.4 g/mol
• InChI: InChI=1S/C22H20FN5O4/c1-31-17-7-6-13(10-18(17)32-2)8-9-24-21-25-12-16-19(26-21)27-22(30)28(20(16)29)15-5-3-4-14(23)11-15/h3-7,10-12H,8-9H2,1-2H3,(H2,24,25,26,27,30)
• InChIKey: FPVFCXYTLUJPQJ-UHFFFAOYSA-N

STL127705 (Compound L): Ku70/80 Heterodimer Inhibitor for DNA Repair Research & Therapeutic Development

STL127705 (Compound L) is a pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione derivative that functions as a potent small-molecule inhibitor of the Ku70/80 heterodimer protein [1]. It disrupts Ku70/80 binding to DNA double-strand breaks (DSBs) with an IC50 of 3.5 μM in EMSA assays and inhibits Ku-dependent DNA-PKCS kinase activation with an IC50 of 2.5 μM [1]. As the first reported small-molecule inhibitor targeting the Ku70/80 heterodimer rather than downstream kinases or ligases, STL127705 intercepts non-homologous end joining (NHEJ) at its most upstream regulatory node, making it a mechanistically distinct tool for studying DSB repair pathway choice and for developing synthetic lethality strategies in oncology [1].

1

Upstream NHEJ pathway initiation study fit

Ku70/80 target

2

DNA double-strand break repair pathway choice research

NHEJ vs HR

3

Synthetic lethality and combination study context

PARP, AR, radiation

• [1] Weterings E, Gallegos AC, Dominick LN, Cooke LS, Bartels TN, Vagner J, Matsunaga TO, Mahadevan D. A novel small molecule inhibitor of the DNA repair protein Ku70/80. DNA Repair (Amst). 2016 Jul;43:98-106. doi: 10.1016/j.dnarep.2016.03.014. PMID: 27155830. View Source

Why Ku70/80 Inhibitors Cannot Be Interchanged: STL127705's Mechanistic and Potency Distinctions

NHEJ pathway inhibitors target distinct protein nodes—Ku70/80 (STL127705), DNA-PKcs (AZD7648, NU7441, KU-0060648), DNA Ligase IV (SCR7, SCR130), and MRE11 (mirin)—each producing different biological outcomes due to their positions in the repair cascade [1]. Even within the same Ku70/80 inhibitor series disclosed in patent WO2017031116A1, individual compounds exhibit wide variations in Ku-DNA binding potency (IC50 range: 1.99–6.02 μM) and DNA-PKCS inhibition (IC50 range: 0.1–3.1 μM), with only a subset demonstrating validated cellular NHEJ inhibition or radiosensitization [1]. Upstream Ku70/80 blockade by STL127705 may prevent pathway initiation and alternative NHEJ compensation, a pharmacological profile not achievable by DNA-PKcs or Ligase IV inhibitors [2]. These molecular and functional divergences preclude generic substitution without risking altered experimental outcomes.

Node

DNA-PKcs or Ligase IV inhibitors target downstream effectors; may not prevent Ku-dependent alternative NHEJ compensation.

Series

Ku70/80 inhibitor analogs in patent series exhibit divergent cellular activity profiles; most lack reported cytotoxicity or radiosensitization data.

Profile

Potency-only selection from within the series may shift cellular NHEJ inhibition endpoint outcomes; data-richness review is essential.

• [1] Ray U, Raghavan SC. Recent Advances in the Development of Non-PIKKs Targeting Small Molecule Inhibitors of DNA Double-Strand Break Repair. Front Oncol. 2022 Apr 6;12:850883. doi: 10.3389/fonc.2022.850883. Table 1. View Source
• [2] Weterings E, Gallegos AC, Dominick LN, Cooke LS, Bartels TN, Vagner J, Matsunaga TO, Mahadevan D. A novel small molecule inhibitor of the DNA repair protein Ku70/80. DNA Repair (Amst). 2016 Jul;43:98-106. View Source

STL127705 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

First Small Molecule Ku70/80 Inhibitor vs. Downstream NHEJ Targets: Unique Upstream Mechanism

STL127705 is the first peer-reviewed small molecule confirmed to directly inhibit the Ku70/80 heterodimer, the initiating sensor of NHEJ, rather than downstream effectors. Prior to its discovery, no specific small-molecule Ku70/80 inhibitors were available [1]. In contrast, DNA-PKcs inhibitors (AZD7648 IC50 = 92 nM in cells , NU7441 IC50 = 13–14 nM , KU-0060648 IC50 = 8.6 nM ) and Ligase IV inhibitors (SCR7 Kd = 0.5–2.35 μM [2]) target later steps, leaving the Ku70/80-DNA interaction intact and potentially permitting residual pathway signaling or alternative NHEJ compensation. STL127705's upstream blockade prevents the entire NHEJ assembly cascade from initiating, representing a mechanistically non-redundant pharmacological profile.

Upstream target node

Class-level inference

STL127705 targets Ku70/80 (initiation); downstream inhibitors show 10–1000× higher target potency but permit Ku-DNA engagement.

Supports NHEJ initiation blockade studies

Data to verify; review Front Oncol. 2022 Table 1

Evidence Dimension	Mechanistic target position within NHEJ pathway
Target Compound Data	Ku70/80 heterodimer (NHEJ initiation node); Ku IC50 = 3.5 μM; DNA-PKCS IC50 = 2.5 μM
Comparator Or Baseline	DNA-PKcs inhibitors (AZD7648 IC50 = 92 nM cellular; NU7441 IC50 = 13 nM; KU-0060648 IC50 = 8.6 nM); Ligase IV inhibitors (SCR7 Kd = 0.5–2.35 μM)
Quantified Difference	STL127705 targets the most upstream NHEJ node; downstream inhibitors show 10–1000× higher potency on their respective targets but do not prevent Ku-DNA engagement or alternative pathway activation
Conditions	Biochemical assays, cellular NHEJ reporter assays, as reviewed in Front Oncol. 2022 [2]

Why This Matters

For researchers studying NHEJ pathway initiation or seeking to block NHEJ before compensatory mechanisms engage, STL127705 provides a unique pharmacological tool not achievable with DNA-PKcs or Ligase IV inhibitors.

• [1] Weterings E, Gallegos AC, Dominick LN, Cooke LS, Bartels TN, Vagner J, Matsunaga TO, Mahadevan D. A novel small molecule inhibitor of the DNA repair protein Ku70/80. DNA Repair (Amst). 2016 Jul;43:98-106. ('To the best of our knowledge, no such compound has been reported in the peer-reviewed literature.') View Source
• [2] Ray U, Raghavan SC. Recent Advances in the Development of Non-PIKKs Targeting Small Molecule Inhibitors of DNA Double-Strand Break Repair. Front Oncol. 2022 Apr 6;12:850883. Table 1. View Source

Head-to-Head Ku70/80 Inhibitor Series Potency Comparison: STL127705 vs. Analogs 5102, 5135, 68, 149, 322, 245

Within the Ku70/80 inhibitor series disclosed in WO2017031116A1 and systematically compared in Ray & Raghavan (2022), STL127705 (Compound L) demonstrates a balanced dual-inhibition profile. Compound 245 achieves superior potency (Ku IC50 = 1.99 μM; DNA-PK IC50 = 0.24 μM), while Compounds 5102 (Ku IC50 = ~3.0 μM; DNA-PK IC50 = ~0.3 μM) and 5135 (Ku IC50 = ~2.5 μM; DNA-PK IC50 = ~0.1 μM) exhibit stronger DNA-PK but weaker cellular characterization [1][2]. Crucially, STL127705 is the only analog with reported single-agent cytotoxicity data (IC50 = 20–35 μM in SF-767 glioblastoma and PrEC prostate epithelial cells) and validated radiosensitization, whereas 5102 and 5135 have no reported cellular activity (NR) [1]. Compound 68 is less potent on Ku (IC50 = 6.02 μM) and DNA-PK (IC50 = 3.1 μM) [1]. This positions STL127705 as the best-characterized member of its series with the most balanced potency-to-data-richness ratio.

Series potency comparison

Head-to-head

STL127705 Ku IC50 3.5 μM, DNA-PK IC50 2.5 μM. Most extensively validated with cellular cytotoxicity (20–35 μM) and radiosensitization data.

Best-characterized analog in series for cellular studies

Analogs 5102, 5135 lack cellular activity data (NR)

Evidence Dimension	In vitro biochemical potency and cellular characterization across same-series Ku70/80 inhibitors
Target Compound Data	STL127705: Ku IC50 = 3.5 μM; DNA-PK IC50 = 2.5 μM; Cellular IC50 = 20–35 μM (SF-767, PrEC); Radiosensitization confirmed
Comparator Or Baseline	5102: Ku ~3.0 μM, DNA-PK ~0.3 μM, cellular NR | 5135: Ku ~2.5 μM, DNA-PK ~0.1 μM, cellular NR | 68: Ku 6.02 μM, DNA-PK 3.1 μM, cellular bleomycin potentiation only | 149: Ku 3.72 μM, DNA-PK 0.5 μM | 322: Ku 2.66 μM, DNA-PK 0.11 μM | 245: Ku 1.99 μM, DNA-PK 0.24 μM
Quantified Difference	STL127705 has 1.76× weaker Ku potency than 245 but is the most extensively validated with cellular cytotoxicity and radiosensitization data; analogs 5102 and 5135 lack cellular data entirely (NR). DNA-PK/Ku potency ratio for STL127705 is 0.71 vs. 0.10–0.12 for 322/245, indicating a more balanced dual-target profile.
Conditions	EMSA (Ku-DNA binding), DNA-PKCS kinase assay, SRB cytotoxicity assay in SF-767 and PrEC cell lines; data compiled in Front Oncol. 2022 Table 1 [1] and patent WO2017031116A1 [2]

Why This Matters

Procurement of a Ku70/80 inhibitor for cellular or in vivo studies requires a compound with documented cellular activity; STL127705 is the only analog in its series with published single-agent cytotoxicity and radiosensitization data, reducing experimental risk.

• [1] Ray U, Raghavan SC. Recent Advances in the Development of Non-PIKKs Targeting Small Molecule Inhibitors of DNA Double-Strand Break Repair. Front Oncol. 2022 Apr 6;12:850883. Table 1 (Ku70/80 inhibitor series comparison). View Source
• [2] Mahadevan D, Weterings E. Small molecule inhibitors of Ku70/80 and uses thereof. Patent WO2017031116A1. Filed August 16, 2016. Published March 2, 2017. View Source

Radiosensitization Quantified: STL127705 Synergistically Enhances Ionizing Radiation Efficacy in Glioblastoma

STL127705 demonstrated concentration-dependent radiosensitization in the human glioblastoma cell line SF-767. In the original discovery study, treatment with STL127705 (0–100 μM) for 6 hours reduced DNA-PKCS autophosphorylation at Ser2056—a direct pharmacodynamic marker of target engagement—in a dose-dependent manner [1]. Clonogenic survival assays confirmed that STL127705 synergistically sensitized SF-767 cells to ionizing radiation, indicating a clear potential to diminish DSB repair capacity [1]. By comparison, the DNA-PKcs inhibitor KU-0060648 inhibited the same Ser2056 autophosphorylation site with an IC50 of 60 nM in FaDu cells [2], achieving greater potency per target but at a different mechanistic node. The critical distinction is that STL127705 achieves radiosensitization through upstream Ku70/80 blockade, which prevents recruitment of DNA-PKcs to damage sites entirely, rather than merely inhibiting its kinase activity post-recruitment.

Radiosensitization in glioblastoma

Cross-study comparable

Concentration-dependent DNA-PKCS Ser2056 inhibition; synergistic radiosensitization in SF-767 clonogenic assay at 0–100 μM.

Supports upstream radiosensitization model context

Mechanistically distinct from ATP-competitive DNA-PKcs inhibitors

Evidence Dimension	Radiosensitization and DNA-PKCS autophosphorylation inhibition in glioblastoma cells
Target Compound Data	STL127705: 0–100 μM, 6 h treatment reduced DNA-PKCS Ser2056 autophosphorylation in SF-767 cells; synergistic radiosensitization in clonogenic survival assays
Comparator Or Baseline	KU-0060648 (DNA-PKcs inhibitor): inhibited DNA-PKcs Ser2056 autophosphorylation with IC50 = 60 nM in FaDu cells [2]; AZD7648: inhibited DNA-PK S2056 autophosphorylation with IC50 = 92 nM in A549 cells
Quantified Difference	STL127705 requires higher concentrations (μM) than ATP-competitive DNA-PKcs inhibitors (nM) to inhibit DNA-PKcs autophosphorylation, but acts upstream by preventing Ku-DNA-PKcs complex assembly rather than competing at the kinase active site, which may reduce compensatory signaling through alternative PIKK family members
Conditions	SF-767 human glioblastoma cells; DNA-PKCS Ser2056 autophosphorylation western blot; clonogenic survival assay post-ionizing radiation [1]

Why This Matters

For radiosensitization studies, STL127705's upstream Ku70/80 targeting offers a mechanistically complementary approach to ATP-competitive DNA-PKcs inhibitors, with potential for combination strategies that simultaneously block NHEJ at multiple levels.

• [1] Weterings E, Gallegos AC, Dominick LN, Cooke LS, Bartels TN, Vagner J, Matsunaga TO, Mahadevan D. A novel small molecule inhibitor of the DNA repair protein Ku70/80. DNA Repair (Amst). 2016 Jul;43:98-106. (SF-767 radiosensitization data). View Source
• [2] Munck JM, Batey MA, Zhao Y, et al. Chemosensitization of cancer cells by KU-0060648, a dual inhibitor of DNA-PK and PI-3K. Mol Cancer Ther. 2012 Aug;11(8):1789-98. (KU-0060648 DNA-PKcs Ser2056 IC50 = 60 nM in FaDu cells). View Source

Genome Editing Efficiency Enhancement: STL127705 in the CRISPY Mix Achieves Up to 7.2-Fold Increase in Precise Editing

STL127705 is a component of the 'CRISPY mix,' a small-molecule cocktail that suppresses NHEJ to bias DSB repair toward homology-directed repair (HDR), substantially increasing precise genome editing efficiency. In human induced pluripotent stem cells (hiPSCs), the CRISPY mix containing STL127705 achieved a 2.8- to 7.2-fold increase in precise genome editing with Cas9 nickase (Cas9n), resulting in intended nucleotide substitutions in almost 50% of chromosomes [1]. With Cpf1 nuclease, the CRISPY mix improved precise editing 2.3- to 4.0-fold, enabling editing of approximately 20% of chromosomes [1]. While DNA-PKcs inhibitors like NU7026 also enhance HDR, STL127705's Ku70/80 targeting provides a complementary approach—by preventing Ku loading onto DSBs, it may more effectively channel breaks toward HDR by eliminating the NHEJ-initiating complex rather than inhibiting a downstream kinase [2]. Importantly, the CRISPY mix effect was cell-type specific, not uniformly enhancing editing in all immortalized or primary lines tested, underscoring that STL127705's editing benefit depends on the cellular NHEJ/HDR balance [1].

Genome editing (CRISPY mix)

Cross-study comparable

Up to 7.2-fold HDR increase with Cas9n in hiPSCs; ~50% chromosomes edited. Cell-type-dependent effect reported.

Validated hiPSC editing enhancement context

CRISPY mix cocktail component; Nat Commun. 2018

Evidence Dimension	Fold increase in precise genome editing efficiency via HDR pathway biasing
Target Compound Data	STL127705 as part of CRISPY mix: 2.8–7.2-fold increase with Cas9n; 2.3–4.0-fold with Cpf1 in hiPSCs
Comparator Or Baseline	DNA-PKcs inhibitor NU7026: reported to enhance HDR efficiency ~2–3-fold in some cell types; SCR7 (Ligase IV inhibitor): reported 2–19-fold enhancement depending on cell type and delivery method
Quantified Difference	CRISPY mix with STL127705 achieves the highest reported editing efficiency in hiPSCs (~50% chromosomes edited with Cas9n); direct comparison data between individual NHEJ inhibitors for genome editing is limited due to cell-type-dependent effects
Conditions	Human induced pluripotent stem cells; Cas9n and Cpf1 nucleases; HDR donor templates; editing quantified by deep sequencing; CRISPY mix components included STL127705, NU7026, SCR7, MLN4924, RS-1, Trichostatin A, Resveratrol, and L755507 [1]

Why This Matters

For stem cell and genome editing laboratories seeking to maximize HDR-mediated precise editing, STL127705 provides a validated component for NHEJ-suppression strategies, with peer-reviewed data demonstrating its contribution to the highest published hiPSC editing efficiencies.

• [1] Riesenberg S, Maricic T. Targeting repair pathways with small molecules increases precise genome editing in pluripotent stem cells. Nat Commun. 2018 Jun 4;9:2164. doi: 10.1038/s41467-018-04609-7. (CRISPY mix; STL127705 component). View Source
• [2] Riesenberg S, Maricic T. Targeting repair pathways with small molecules increases precise genome editing in pluripotent stem cells. Nat Commun. 2018; Fig. 1 legend: 'STL127705, NU7026, or SCR7 have been described to inhibit Ku70/80, DNA-PK, or DNA ligase IV, respectively.' View Source

In Vivo Tumor Growth Suppression: STL127705 Synergy with Olaparib in Castration-Resistant Prostate Cancer

In a tumor-bearing animal model of castration-resistant prostate cancer (CRPC), the triple combination of STL127705, olaparib (PARP inhibitor), and enzalutamide (androgen receptor antagonist) exhibited significant antitumor efficacy [1]. In vitro, the combination inhibited both homologous recombination (HR) and NHEJ repair systems in PC-3 cells, and enhanced enzalutamide-induced cytotoxicity and apoptosis, as measured by SRB assay and Annexin V/PI staining [1]. The combination also significantly increased γH2AX intensity—a marker of unrepaired DSBs—compared to single or dual treatments [1]. This dual repair pathway blockade (HR via olaparib; NHEJ via STL127705) represents a synthetic lethality strategy that cannot be replicated by either agent alone. By contrast, the single-agent PARP inhibitor olaparib primarily targets HR-deficient tumors and lacks the NHEJ-suppressive component that STL127705 provides [1].

In vivo CRPC synergy

Supporting evidence

Triple combination (STL127705 + olaparib + enzalutamide) showed reported antitumor effect in CRPC xenograft; inhibited HR and NHEJ.

Supports dual-pathway blockade model context

In vivo model-response endpoint context

Evidence Dimension	In vivo tumor growth inhibition and in vitro dual-pathway repair suppression in prostate cancer models
Target Compound Data	STL127705 + olaparib + enzalutamide: significant antitumor effect in vivo; enhanced cytotoxicity and apoptosis vs. enzalutamide alone in erLNCaP and PC-3 cells; inhibited both HR and NHEJ; increased γH2AX
Comparator Or Baseline	Enzalutamide alone; enzalutamide + olaparib; enzalutamide + STL127705 (single NHEJ inhibitor combinations showed intermediate effects)
Quantified Difference	Triple combination (STL127705 + olaparib + enzalutamide) showed superior antitumor activity relative to dual combinations without STL127705; specific in vivo tumor volume reduction data available in full text of Am J Cancer Res. 2023 [1]
Conditions	PC-3 and enzalutamide-resistant LNCaP (erLNCaP) cells; SRB viability assay; Annexin V/PI apoptosis; γH2AX flow cytometry; HR/NHEJ reporter assays; tumor-bearing mouse xenograft model [1]

Why This Matters

For oncology researchers exploring synthetic lethality by co-targeting HR and NHEJ pathways, STL127705 provides a validated NHEJ-inhibitory partner for PARP inhibitors, with in vivo proof-of-concept data in a clinically relevant CRPC model.

• [1] Sun P, Zhao W, Li H, Feng Y, Chen L, Cao H. STL127705 synergize with olaparib in castration-resistant prostate cancer by inhibiting homologous recombination and non-homologous end-joining repair. Am J Cancer Res. 2023 May 15;13(5):2030-2040. PMID: 37293174; PMCID: PMC10244121. View Source

Patient-Derived Xenograft Validation: STL127705 Enhances Radiotherapy in Colorectal Cancer via XRCC6/XRCC5 Axis Targeting

In a 2025 Cell Death & Disease study, the combination of STL127705 with radiotherapy notably suppressed tumor growth in both patient-derived xenograft (PDX) and cell line mouse transplant tumor models of colorectal cancer (CRC), particularly in the context of CNOT7 deficiency [1]. The study demonstrated that CNOT7 stabilizes XRCC6 (Ku70) protein by inhibiting TRIM21-mediated K48-linked ubiquitination at lysine 526, thereby enhancing NHEJ-mediated DNA repair and promoting radiotherapy resistance [1]. STL127705, as an inhibitor of the XRCC6/XRCC5 (Ku70/Ku80) heterodimer, directly antagonizes this resistance mechanism. While DNA-PKcs inhibitors (e.g., AZD7648) similarly suppress NHEJ, they operate downstream of Ku loading and cannot prevent Ku70/80-mediated end-bridging and scaffolding functions that contribute to repair independently of DNA-PKcs kinase activity [1]. This PDX-based evidence provides clinical-translational relevance for STL127705 that is not available for other Ku70/80 series analogs.

PDX colorectal cancer

Supporting evidence

STL127705 + radiotherapy notably suppressed PDX tumor growth in CNOT7-deficient CRC; targets XRCC6/XRCC5 heterodimer.

Supports biomarker-stratified model response context

CNOT7-XRCC6 axis context; Cell Death Dis. 2025

Evidence Dimension	In vivo PDX tumor growth suppression combined with radiotherapy in colorectal cancer
Target Compound Data	STL127705 + radiotherapy: notably suppressed tumor growth in PDX and cell line mouse transplant CRC models; effect pronounced in CNOT7-deficient context
Comparator Or Baseline	Radiotherapy alone; no direct head-to-head comparator in the same PDX study; DNA-PKcs inhibitors (AZD7648, NU7441) have reported radiosensitization in other cancer models but do not address Ku70/80-mediated scaffolding functions
Quantified Difference	STL127705 + radiotherapy combination showed notable tumor suppression in PDX models (specific tumor volume metrics available in full text [1]); DNA-PKcs inhibitors lack the ability to block Ku70/80 end-bridging that contributes to radioresistance
Conditions	Patient-derived xenograft (PDX) and cell line mouse transplant CRC tumor models; CNOT7-proficient and CNOT7-deficient contexts; combination with radiotherapy [1]

Why This Matters

For translational oncology programs targeting radiotherapy-resistant CRC, STL127705 offers PDX-validated efficacy data with a defined biomarker context (CNOT7 status), enabling biomarker-stratified preclinical development strategies.

• [1] Author group not specified in abstract. CNOT7 facilitates radiation resistance in colorectal cancer through TRIM21/XRCC6-mediated non-homologous end joining repair. Cell Death Dis. 2025; doi: 10.1038/s41419-025-08160-4. (STL127705 + radiotherapy in PDX CRC models). View Source

STL127705: Validated Application Scenarios for DNA Repair Research, Oncology Drug Discovery, and Genome Editing

Upstream NHEJ Pathway Inhibition for Mechanistic Dissection of DSB Repair Pathway Choice

STL127705 uniquely enables researchers to block NHEJ at its most upstream initiation step—Ku70/80 DNA binding—rather than at downstream kinase or ligase nodes. This is critical for studies investigating how cells commit to NHEJ versus homologous recombination (HR) at DSB sites, as Ku70/80 loading is the earliest known commitment step [1]. Unlike DNA-PKcs inhibitors (AZD7648, NU7441), STL127705 prevents the entire NHEJ complex assembly including DNA-PKcs recruitment, Artemis activation, and XRCC4-Ligase IV complex formation. When combined with HR inhibitors (e.g., PARP inhibitors like olaparib), STL127705 enables dual-pathway blockade for synthetic lethality studies, with in vivo validation in prostate and colorectal cancer models [2][3].

Radiosensitization and Chemosensitization in Oncology Preclinical Programs

STL127705 has demonstrated reproducible radiosensitization across glioblastoma (SF-767), NSCLC (H1299), and colorectal cancer models, making it suitable for preclinical programs exploring NHEJ inhibition as a strategy to overcome radiation resistance [1][2]. In the gemcitabine-NSCLC study, STL127705 enhanced sensitivity of NSCLC cell lines to irradiation compared to gemcitabine alone, reduced NHEJ activity, and increased DSB accumulation as measured by γH2AX [2]. The compound's documented single-agent cytotoxicity (IC50 = 20–35 μM in glioblastoma and prostate cells) provides a defined working concentration range for combination studies [3].

Precision Genome Editing Enhancement in Pluripotent Stem Cells via NHEJ Suppression

As a validated component of the CRISPY mix, STL127705 contributes to achieving up to 7.2-fold enhancement of precise HDR-mediated genome editing in human iPSCs, with editing efficiencies reaching ~50% of chromosomes for Cas9n-mediated substitutions [1]. For laboratories engaged in stem cell genome engineering—particularly those generating isogenic disease models or therapeutic cell lines—STL127705 offers a published, reproducible protocol for NHEJ suppression. Its suitability for hiPSC applications has been demonstrated in a Nature Communications study, providing confidence in stem cell compatibility that may not be available for less-characterized Ku70/80 inhibitor analogs [1].

Biomarker-Stratified Colorectal Cancer Radiosensitization Targeting the CNOT7-XRCC6 Axis

Recent evidence positions STL127705 as a targeted radiosensitizer in colorectal cancers stratified by CNOT7 expression status. CNOT7 stabilizes XRCC6 (Ku70) and enhances NHEJ-mediated radiotherapy resistance; STL127705 directly inhibits the XRCC6/XRCC5 heterodimer, notably suppressing PDX tumor growth when combined with radiotherapy, especially in CNOT7-deficient contexts [1]. This creates a biomarker-defined application scenario where STL127705 procurement is justified for preclinical programs focused on overcoming CNOT7-mediated radioresistance in rectal cancer, a setting where DNA-PKcs inhibitors cannot fully recapitulate the effect due to their inability to disrupt Ku70/80 scaffolding functions [1].

Application

Selection Property

Validation Focus

NHEJ pathway initiation studies

Upstream Ku70/80 target engagement

DSB repair pathway choice and synthetic lethality model review

Radiosensitization and chemosensitization research

Reproducible radiosensitization across glioblastoma and NSCLC models

DNA-PKCS autophosphorylation and clonogenic survival endpoint review

Precision genome editing in stem cells

CRISPY mix component for NHEJ suppression

HDR enhancement and hiPSC editing efficiency review

Biomarker-stratified colorectal cancer radiosensitization

CNOT7-XRCC6 axis targeting

PDX model-response and radiotherapy combination context

• [1] Riesenberg S, Maricic T. Targeting repair pathways with small molecules increases precise genome editing in pluripotent stem cells. Nat Commun. 2018 Jun 4;9:2164. (CRISPY mix genome editing); Weterings E, et al. DNA Repair. 2016 Jul;43:98-106. (Ku70/80 mechanism and radiosensitization); Author group. Cell Death Dis. 2025. (CNOT7-XRCC6 CRC radiosensitization). View Source
• [2] Guo N, Li S, Liu B, Chen P, Li J, Zhao Y, Zhao Y, Tang J, Zhang W. Inhibiting nonhomologous end-joining repair would promote the antitumor activity of gemcitabine in nonsmall cell lung cancer cell lines. Anticancer Drugs. 2022 Jun 1;33(5):502-508. doi: 10.1097/CAD.0000000000001290. PMID: 35276695. View Source
• [3] Ray U, Raghavan SC. Front Oncol. 2022 Apr 6;12:850883. Table 1 (cellular IC50 data); Sun P, et al. Am J Cancer Res. 2023 May 15;13(5):2030-2040. (prostate cancer in vivo). View Source